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Compound of Interest

Compound Name: D-Arabinopyranose

Cat. No.: B1146372 Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals working with D-Arabinopyranose. Adherence to these

procedures is vital for ensuring a safe laboratory environment and proper disposal.

Personal Protective Equipment (PPE)
While D-Arabinopyranose is generally considered non-hazardous, it may cause eye, skin, and

respiratory tract irritation.[1][2] The toxicological properties of this material have not been fully

investigated.[1] Therefore, it is prudent to handle it with caution, as with all laboratory

chemicals.[3] The following table summarizes the recommended personal protective

equipment.
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Protection Type Recommended Equipment
Specifications & Best

Practices

Eye and Face Protection
Chemical safety goggles or

eyeglasses

Must comply with OSHA's eye

and face protection regulations

in 29 CFR 1910.133 or

European Standard EN166.[1]

Hand Protection Protective gloves (e.g., nitrile)

Gloves must be inspected

before use.[4] Use proper

glove removal technique to

avoid skin contact.[4] Dispose

of contaminated gloves after

use in accordance with good

laboratory practices.[4]

Body Protection Laboratory coat

A standard lab coat should be

worn to prevent skin exposure.

[1]

Respiratory Protection
Not generally required, but use

if dust is generated

A respiratory protection

program that meets OSHA's

29 CFR 1910.134 and ANSI

Z88.2 requirements or

European Standard EN 149

must be followed whenever

workplace conditions warrant

respirator use.[1] Provide

appropriate exhaust ventilation

at places where dust is formed.

[4]

Handling and Storage Protocols
Proper handling and storage are essential to maintain the integrity of D-Arabinopyranose and

the safety of laboratory personnel.
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Procedure Detailed Steps

General Handling

Use with adequate ventilation.[1] Minimize dust

generation and accumulation.[1] Avoid contact

with eyes, skin, and clothing.[1] Avoid ingestion

and inhalation.[1] Wash hands thoroughly after

handling.[3]

Storage

Store in a cool, dry place in a tightly closed

container.[1][5] Store away from incompatible

materials such as strong oxidizing agents.[1][5]

Accidental Release and Disposal Plan
In the event of a spill or for routine disposal, the following procedures should be followed.

Plan Procedural Steps

Spill Response

1. Use proper personal protective equipment as

indicated in the PPE section.[1] 2. Vacuum or

sweep up the material.[1] 3. Place the spilled

material into a suitable, sealed disposal

container.[1][3] 4. Avoid generating dusty

conditions.[1] 5. Ensure the area is well-

ventilated.[1] 6. Wash the spill site after material

pickup is complete.[3]

Waste Disposal

1. Dispose of the unused product in a suitable,

closed container.[4] 2. Offer surplus and non-

recyclable solutions to a licensed disposal

company.[4] 3. Do not let the product enter

drains.[1][4] 4. Review and comply with all

federal, state, and local regulations that may

apply before proceeding with disposal.[3]

First Aid Measures
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Exposure Route First Aid Procedure

Eyes

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[1] If irritation develops,

get medical aid.[1]

Skin

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing and shoes.[1] Get medical aid if

irritation develops or persists.[1]

Ingestion
Do not induce vomiting.[1] If irritation or

symptoms occur, get medical aid.[1]

Inhalation

Remove from exposure and move to fresh air

immediately.[1] If not breathing, give artificial

respiration. If breathing is difficult, give oxygen.

[1] Get medical aid if a cough or other

symptoms appear.[1]

Visual Workflow Guides
The following diagrams illustrate the standard operational and emergency procedures for

handling D-Arabinopyranose.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.uprm.edu/citai/wp-content/uploads/sites/222/2021/06/D-Arabinose.pdf
https://www.uprm.edu/citai/wp-content/uploads/sites/222/2021/06/D-Arabinose.pdf
https://www.uprm.edu/citai/wp-content/uploads/sites/222/2021/06/D-Arabinose.pdf
https://www.uprm.edu/citai/wp-content/uploads/sites/222/2021/06/D-Arabinose.pdf
https://www.uprm.edu/citai/wp-content/uploads/sites/222/2021/06/D-Arabinose.pdf
https://www.uprm.edu/citai/wp-content/uploads/sites/222/2021/06/D-Arabinose.pdf
https://www.uprm.edu/citai/wp-content/uploads/sites/222/2021/06/D-Arabinose.pdf
https://www.uprm.edu/citai/wp-content/uploads/sites/222/2021/06/D-Arabinose.pdf
https://www.uprm.edu/citai/wp-content/uploads/sites/222/2021/06/D-Arabinose.pdf
https://www.benchchem.com/product/b1146372?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1146372?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Handling

Cleanup & Storage

Don PPE

Prepare Workspace

Weigh/Handle D-Arabinopyranose

Conduct Experiment

Clean Workspace

Store D-Arabinopyranose

Doff PPE

 

Spill Occurs

Don Appropriate PPE

Contain Spill

Sweep/Vacuum Powder

Place in Sealed Container

Clean Spill Area

Dispose of Waste

Doff PPE
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Unused Product/Contaminated Materials

Place in Closed Container

Label as Waste

Consult Local Regulations

Licensed Disposal Company

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. uprm.edu [uprm.edu]

2. D-Arabinopyranose | C5H10O5 | CID 6902 - PubChem [pubchem.ncbi.nlm.nih.gov]

3. archpdfs.lps.org [archpdfs.lps.org]

4. cdhfinechemical.com [cdhfinechemical.com]

5. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1146372?utm_src=pdf-body-img
https://www.benchchem.com/product/b1146372?utm_src=pdf-custom-synthesis
https://www.uprm.edu/citai/wp-content/uploads/sites/222/2021/06/D-Arabinose.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/D-Arabinopyranose
https://archpdfs.lps.org/Chemicals/Arabinose-D.pdf
https://www.cdhfinechemical.com/images/product/msds/130_995219586_D-Arabinose-CASNO-10323-20-3-MSDS.pdf
https://pim-resources.coleparmer.com/sds/64797.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1146372?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling D-
Arabinopyranose]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1146372#personal-protective-equipment-for-
handling-d-arabinopyranose]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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